Cas no 1241419-63-5 (Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate)

• Product Name: Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate
• CAS No: 1241419-63-5
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 6205926
• PubChem ID: 47084644
• Update Time: 2025-10-30

Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate
• EN300-26683401
• AKOS034699790
• 1241419-63-5
• methyl 3-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-(2-methylpropyl)amino]propanoate
• Z915983588
• Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate

• Inchi： 1S/C16H27N3O3/c1-13(2)10-19(9-6-15(21)22-3)11-14(20)18-16(12-17)7-4-5-8-16/h13H,4-11H2,1-3H3,(H,18,20)
• InChI Key： WHTQLDZPBACWJX-UHFFFAOYSA-N
• SMILES： O=C(CN(CCC(=O)OC)CC(C)C)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.4Ų

Additional information on Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate

Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate and Its Significance in Modern Chemical Biology

Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate, a complex organic compound with the CAS number 1241419-63-5, has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications. This highly specialized molecule belongs to a class of compounds that exhibit promising properties for use in pharmaceutical research and drug development.

The molecular structure of Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate is characterized by a tetra-substituted amine group and a cyano-substituted cyclopentyl ring, which contribute to its distinctive chemical behavior. The presence of these functional groups makes it a valuable candidate for further investigation in various biochemical pathways and therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes at the molecular level. Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses and cancer progression. Its unique pharmacophore is believed to interact with target proteins in a manner that could lead to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its ability to exhibit dual functionality. The cyano group can participate in hydrogen bonding, while the amine group can form salt bridges, making it an ideal candidate for designing molecules that can interact with both hydrophilic and hydrophobic regions of biological targets. This property has been exploited in the design of protease inhibitors, which are crucial for treating various diseases, including HIV and hepatitis.

Recent studies have also highlighted the compound's potential in neurological research. The structural motif of Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate bears resemblance to known bioactive molecules that affect neurotransmitter systems. Researchers are exploring its potential as a precursor for developing new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is another exciting prospect that warrants further investigation.

The synthesis of Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of transition metal catalysis and enzymatic methods has significantly improved the efficiency of its synthesis, making it more accessible for research purposes.

In addition to its pharmaceutical applications, Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate has shown promise in material science. Its ability to form stable complexes with other molecules makes it a suitable candidate for developing novel materials with enhanced properties. For instance, it has been investigated as a component in self-assembling polymers, which could have applications in drug delivery systems and smart materials.

The compound's stability under various conditions is another key factor that contributes to its versatility. Studies have demonstrated that Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate remains stable under both acidic and basic conditions, making it suitable for a wide range of biochemical assays. This stability is crucial for ensuring consistent results in experimental settings where environmental factors can significantly influence reaction outcomes.

Future research on Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate is likely to focus on expanding its therapeutic applications. By leveraging computational chemistry techniques, researchers aim to identify new analogs with improved pharmacological properties. Additionally, exploring its interactions with other bioactive molecules could uncover novel mechanisms of action that could be exploited for therapeutic benefit.

The development of new synthetic methodologies will also continue to be a key area of interest. Innovations in synthetic chemistry could enable the production of larger quantities of this compound, facilitating more extensive research and commercialization efforts. Collaborative efforts between academia and industry are essential to accelerate these developments and bring Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate from the laboratory bench to clinical trials.

In conclusion, Methyl 3-({[(1-cyanocyclopentyl)carbamoyl]methyl}(2-methylpropyl)amino)propanoate is a remarkable compound with diverse potential applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its stability and reactivity, make it a valuable tool for studying biological processes and developing new therapeutic agents. As research continues to uncover new insights into its properties, this compound is poised to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient care.